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Compound of Interest

Compound Name: AKT-IN-1

Cat. No.: B605751 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the biological activity of

AKT-IN-1, an allosteric inhibitor of the AKT serine/threonine kinase. This document details its

mechanism of action, summarizes key quantitative data, and outlines the experimental

methodologies used to characterize this compound.

Core Mechanism of Action
AKT-IN-1 is an allosteric inhibitor that targets the AKT kinase, a central node in the

PI3K/AKT/mTOR signaling pathway, which is crucial for regulating cell growth, proliferation,

survival, and metabolism.[1][2] Unlike ATP-competitive inhibitors that bind to the kinase's active

site, allosteric inhibitors like AKT-IN-1 bind to a distinct site at the interface of the pleckstrin

homology (PH) and kinase domains.[1][3] This binding event locks the kinase in an inactive

conformation, preventing its activation and subsequent phosphorylation of downstream targets.

[1]

Quantitative Biological Data
The biological activity of AKT-IN-1 has been quantified through various in vitro and cellular

assays. The following tables summarize the key inhibitory concentrations.
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Parameter Value (µM) Assay Type

IC₅₀ (AKT) 1.042 Biochemical Kinase Assay

IC₅₀ (pAKT Thr308) 0.422 Cellular Phosphorylation Assay

IC₅₀ (pAKT Ser473) 0.322 Cellular Phosphorylation Assay

Table 1: In Vitro and Cellular

Inhibitory Activity of AKT-IN-1.

[4]

Signaling Pathway and Mechanism of Inhibition
AKT-IN-1 exerts its effect by intercepting the AKT signaling cascade. The following diagram

illustrates the canonical PI3K/AKT pathway and the specific point of inhibition by AKT-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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